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CAS No.: 96013-98-8

Cat. No.: B15910683

Get Quote

Introduction

3-Hydroxyhexanal (CAS No. 96013-98-8) is a bifunctional organic molecule containing both a

hydroxyl and an aldehyde group.[1][2] This unique structural arrangement makes it a molecule

of interest in various chemical syntheses and metabolic studies.[3] A thorough understanding of

its spectroscopic properties is essential for its identification, characterization, and quantification

in research and development settings. This guide provides a detailed overview of the expected

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-
Hydroxyhexanal.

Due to a lack of publicly available experimental spectra for 3-Hydroxyhexanal, this document

presents predicted data based on established principles of spectroscopy for aldehydes and

alcohols.[4][5][6] Where available, data from structurally similar compounds is included for

illustrative purposes.

Predicted Spectroscopic Data
The following tables summarize the anticipated spectroscopic data for 3-Hydroxyhexanal.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data for 3-Hydroxyhexanal

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~9.7 - 9.8 Triplet (t) 1H H-1 (Aldehyde)

~4.0 - 4.2 Multiplet (m) 1H H-3 (CH-OH)

~3.5 - 4.5 Broad Singlet 1H -OH

~2.4 - 2.6 Multiplet (m) 2H H-2 (-CH₂-CHO)

~1.4 - 1.6 Multiplet (m) 2H H-4 (-CH₂-CH₂-CH₃)

~1.2 - 1.4 Multiplet (m) 2H H-5 (-CH₂-CH₃)

~0.9 Triplet (t) 3H H-6 (-CH₃)

Predicted based on typical chemical shifts for aldehydes and alcohols.[6]

Table 2: Predicted ¹³C NMR Data for 3-Hydroxyhexanal

Chemical Shift (δ) ppm Assignment

~202 - 205 C-1 (Aldehyde C=O)

~68 - 72 C-3 (CH-OH)

~50 - 53 C-2 (-CH₂-CHO)

~35 - 39 C-4 (-CH₂-CH₂-CH₃)

~18 - 22 C-5 (-CH₂-CH₃)

~13 - 15 C-6 (-CH₃)

Predicted based on typical chemical shifts for aldehydes and alcohols.[6]

Infrared (IR) Spectroscopy
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Table 3: Predicted IR Absorption Bands for 3-Hydroxyhexanal

Wavenumber (cm⁻¹) Intensity Assignment

3500 - 3200 Broad O-H stretch (Alcohol)

2960 - 2850 Strong C-H stretch (Aliphatic)

2750 - 2720 Medium C-H stretch (Aldehyde)

1740 - 1720 Strong C=O stretch (Aldehyde)

1470 - 1450 Medium C-H bend (Aliphatic)

~1100 Medium
C-O stretch (Secondary

Alcohol)

Predicted based on characteristic group frequencies.[4][5] For comparison, the IR spectrum of

the related compound 2-ethyl-3-hydroxyhexanal shows a characteristic broad alcohol O-H

peak around 3800 cm⁻¹.[7]

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data for 3-Hydroxyhexanal

m/z Value Interpretation

116.0837 Molecular Ion [M]⁺ (Exact Mass)[1][2]

115 [M-H]⁺

98 [M-H₂O]⁺ (Loss of water)

87
[M-C₂H₅]⁺ (Loss of ethyl group via alpha-

cleavage)

71 [M-C₃H₇O]⁺ (Cleavage at C3-C4 bond)

57 [C₄H₉]⁺ (Propyl group fragment)

43 [C₃H₇]⁺ or [CH₃CO]⁺

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15910683/docs?utm_src=pdf-body#spectroscopic-profile-of-3-hydroxyhexanal-a-technical-guide
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-aldehydes-and-ketones-3/
https://orgchemboulder.com/Spectroscopy/irtutor/aldehydesir.shtml
https://www.benchchem.com/product/b15910683/docs?utm_src=pdf-body#spectroscopic-profile-of-3-hydroxyhexanal-a-technical-guide
https://www.chegg.com/homework-help/questions-and-answers/th-ftir-common-name-2-ethyl-3-hydroxy-hexanal-iupac-name-bp-22-23-24-25-26-27-28283-100-1--q54662729
https://www.benchchem.com/product/b15910683/docs?utm_src=pdf-body#spectroscopic-profile-of-3-hydroxyhexanal-a-technical-guide
https://www.lookchem.com/ProductWholeProperty_LCPL1831964.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxyhexanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15910683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted based on typical fragmentation patterns for aliphatic hydroxy aldehydes.

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

A sample of 3-Hydroxyhexanal (approx. 5-10 mg) is dissolved in 0.6-0.7 mL of a

deuterated solvent (e.g., Chloroform-d, CDCl₃, or Deuterium Oxide, D₂O) in a clean, dry

vial.

A small amount of an internal standard, such as tetramethylsilane (TMS), may be added

for chemical shift referencing (0 ppm).

The solution is transferred into a standard 5 mm NMR tube.

Data Acquisition (¹H and ¹³C NMR):

The NMR tube is placed in the spectrometer's probe.

The instrument is tuned and the magnetic field is shimmed to achieve homogeneity.

For ¹H NMR, a standard pulse sequence is used to acquire the spectrum. Key parameters

include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of

1-5 seconds.

For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the

spectrum to singlets for each unique carbon. A larger number of scans is required due to

the lower natural abundance of ¹³C.

The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and

baseline-corrected to produce the final spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):
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The ATR crystal (typically diamond or germanium) is cleaned with a suitable solvent (e.g.,

isopropanol) and a background spectrum is collected.

A small drop of liquid 3-Hydroxyhexanal is placed directly onto the ATR crystal.

Data Acquisition:

The sample spectrum is acquired by co-adding multiple scans (e.g., 16 or 32) at a

resolution of 4 cm⁻¹.

The final absorbance spectrum is generated by ratioing the sample spectrum against the

background spectrum.

Mass Spectrometry (MS)
Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):

A dilute solution of 3-Hydroxyhexanal in a volatile solvent (e.g., dichloromethane or

hexane) is prepared.

1 µL of the solution is injected into the GC, where the compound is vaporized and

separated from the solvent on a capillary column.

Data Acquisition (Electron Ionization - EI):

As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer.

The molecules are bombarded with a high-energy electron beam (typically 70 eV), causing

ionization and fragmentation.

The resulting positively charged ions are accelerated into the mass analyzer (e.g., a

quadrupole), which separates them based on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion, generating the mass spectrum.

Spectroscopic Analysis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15910683/docs?utm_src=pdf-body#spectroscopic-profile-of-3-hydroxyhexanal-a-technical-guide
https://www.benchchem.com/product/b15910683/docs?utm_src=pdf-body#spectroscopic-profile-of-3-hydroxyhexanal-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15910683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 3-Hydroxyhexanal.
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Caption: General workflow for spectroscopic analysis of 3-Hydroxyhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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